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Compound of Interest

Compound Name: 9,10-Diphenylanthracene

Cat. No.: B110198

Technical Guide: 9,10-Diphenylanthracene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
9,10-Diphenylanthracene (DPA), a polycyclic aromatic hydrocarbon widely utilized for its
strong blue fluorescence. DPA serves as a crucial component in various applications, including
as a sensitizer in chemiluminescence, a molecular organic semiconductor in OLEDs, and a
fluorescent probe in photophysical studies.

Core Physicochemical Data

The fundamental quantitative data for 9,10-Diphenylanthracene are summarized in the table
below for quick reference.
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Parameter Value Reference

CAS Number 1499-10-1 [11[2][3][41[5]16]

Molecular Formula C26H1s [11121[7]

Molecular Weight 330.42 g/mol [11[3][4][6]
Light orange to yellow

Appearance pogwder/crjstal ' 7l

Melting Point 245 - 248 °C [6]

Experimental Protocols

A common and effective method for the synthesis of 9,10-Diphenylanthracene is the Suzuki
coupling reaction. This protocol outlines a general procedure based on established
methodologies.

Synthesis of 9,10-Diphenylanthracene via Suzuki
Coupling

Objective: To synthesize 9,10-Diphenylanthracene from 9,10-dibromoanthracene and
phenylboronic acid.

Materials:

9,10-dibromoanthracene

Phenylboronic acid

Sodium Carbonate (NazCO:s)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4] catalyst

Dimethylformamide (DMF)

Deionized Water (H20)
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o Diethyl ether (Et20)

e Brine (saturated NaCl solution)

e Sodium Sulfate (NazS0Oa4), anhydrous
« Silica gel for column chromatography
e Petroleum Ether (PE)

Procedure:

 In areaction vessel, combine 9,10-dibromoanthracene (1.0 mmol), phenylboronic acid (2.2
mmol), and sodium carbonate (4.0 mmol).

e Add DMF (2 mL) to the mixture.

e Add the tetrakis(triphenylphosphine)palladium(0) catalyst (e.g., 0.01 mmol Pd).

e Heat the mixture to 110 °C under a nitrogen atmosphere for approximately 2.5 hours.[1]
 After the reaction is complete, allow the mixture to cool to room temperature.

e Dilute the cooled mixture with cold deionized water (10 mL).

« Filter the mixture to remove insoluble materials.

o Extract the aqueous filtrate with diethyl ether (3 x 20 mL).

o Combine the organic extracts and wash with brine (10 mL).

o Dry the organic layer over anhydrous sodium sulfate.

o Evaporate the solvent under reduced pressure.

» Purify the resulting residue by column chromatography using silica gel and petroleum ether
as the eluent to yield pure 9,10-Diphenylanthracene.[1]
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Visualization of a Key Application Workflow

9,10-Diphenylanthracene is a cornerstone of peroxyoxalate chemiluminescence, the chemical

reaction that powers "light sticks." The following diagram illustrates the workflow of this light-

emitting process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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